Cas no 6318-43-0 (3-(Pyridin-4-yl)propanoic acid)

• Product Name: 3-(Pyridin-4-yl)propanoic acid
• CAS No: 6318-43-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00084846
• CID: 516862
• PubChem ID: 329766846
• Update Time: 2025-06-08

3-(Pyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-4-yl)propanoic acid
• 3-(4-Pyridyl)propionic acid
• 3-(4-Pyridyl)propanoic acid
• 3-PYRIDIN-4-YL-PROPIONIC ACID
• 4-Pyridinepropanoicacid
• 3-pyridin-4-ylpropanoic acid
• 3-(Pyridin-4-yl)propionic acid
• 3-(4-Pyridyl)propionicAcid
• 4-pyridinepropanoic acid
• STK500828
• DB-003005
• AB01334441-02
• XIZ
• EN300-41755
• 3-(4-Pyridinyl)propanoic acid, AldrichCPR
• SCHEMBL333186
• SB52342
• SY022403
• 4-Pyridinepropionic acid
• 3-pyridin-4-ylpropionic acid
• NSC-31601
• 4-Pyridinepropionic acid, 97%
• 4-carboxyethylpyridine
• ALBB-000158
• DTXSID70283449
• Z317037982
• J-510957
• NSC31601
• Oprea1_208014
• 3-(4-pyridyl)-propionic acid
• FS-1845
• MFCD00084846
• CS-0140245
• NCGC00342828-01
• DB-028207
• 6318-43-0
• AKOS000168152

• MDL： MFCD00084846
• Inchi： 1S/C8H9NO2/c10-8(11)2-1-7-3-5-9-6-4-7/h3-6H,1-2H2,(H,10,11)
• InChI Key： WSXGQYDHJZKQQB-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 230-233 °C
• Boiling Point: 311.9±17.0 °C at 760 mmHg
• Flash Point: 142.4±20.9 °C
• PSA: 50.19000
• LogP: 1.09880
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Pyridin-4-yl)propanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Pyridin-4-yl)propanoic acid

3-(Pyridin-4-yl)propanoic acid (CAS No. 6318-43-0): An Overview of Its Structure, Properties, and Applications

3-(Pyridin-4-yl)propanoic acid (CAS No. 6318-43-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-pyridylacetic acid, is characterized by its unique structural features and diverse biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 3-(Pyridin-4-yl)propanoic acid.

Chemical Structure and Properties

3-(Pyridin-4-yl)propanoic acid is a pyridine derivative with a carboxylic acid group attached to a propyl chain. The molecular formula of this compound is C₉H₉NO₂, and it has a molecular weight of 167.17 g/mol. The presence of the pyridine ring imparts significant electronic and steric effects, which influence its chemical reactivity and biological properties. The carboxylic acid group provides the compound with acidic properties and the ability to form salts and esters.

The compound is a white crystalline solid at room temperature with a melting point of approximately 157°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 3-(Pyridin-4-yl)propanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-cyanopyridine with an appropriate alkylating agent followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 4-pyridinecarbaldehyde with malonic acid, followed by decarboxylation to yield the desired product.

A more recent and efficient method involves the palladium-catalyzed cross-coupling reaction between 4-bromopyridine and propargyl alcohol, followed by oxidation to form the carboxylic acid. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale synthesis.

Biological Activities and Applications

3-(Pyridin-4-yl)propanoic acid has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. One of its notable applications is as a building block for the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals.

In recent years, research has focused on the anti-inflammatory properties of 3-(Pyridin-4-yl)propanoic acid. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(Pyridin-4-yl)propanoic acid has also been investigated for its antiviral activity. Research has demonstrated that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). This antiviral activity is attributed to its ability to interfere with viral entry into host cells or to disrupt viral replication processes.

In addition to its direct biological activities, 3-(Pyridin-4-yl)propanoic acid serves as a valuable intermediate in the synthesis of more complex molecules. For example, it can be used to prepare derivatives with enhanced pharmacological properties or improved drug delivery profiles. These derivatives have been explored for their potential in treating various diseases, including cancer and neurodegenerative disorders.

Safety Considerations

While 3-(Pyridin-4-yl)propanoic acid is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be handled with care due to its acidic nature. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent skin or eye contact. Additionally, proper ventilation should be maintained to avoid inhalation of vapors.

In terms of environmental safety, care should be taken to dispose of any waste materials containing 3-(Pyridin-4-yl)propanoic acid according to local regulations. It is advisable to consult material safety data sheets (MSDS) for detailed information on handling, storage, and disposal procedures.

Conclusion

3-(Pyridin-4-yl)propanoic acid (CAS No. 6318-43-0) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic applications, further solidifying its importance in the scientific community.